6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one

• IUPAC Name: 6-chloro-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C12H10ClNO/c13-7-4-5-10-9(6-7)8-2-1-3-11(15)12(8)14-10/h4-6,14H,1-3H2
• InChI Key: PUQOGOYIOUCDPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)NC3=C2C=C(C=C3)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID80346519
• Molecular Weight: 219.66 g/mol
• CAS No.: 14192-67-7

Description

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is a chemical compound belonging to the class of carbazoles. Carbazoles are heterocyclic aromatic organic compounds that have a wide range of applications in medicinal chemistry and materials science. The presence of a chlorine atom at the 6th position and a ketone group at the 1st position makes this compound unique and potentially useful in various chemical reactions and applications.

Scientific Research Applications

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex carbazole derivatives.

Medicine: It is investigated for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: The compound is used in the production of materials with specific electronic and optical properties

Mechanism of Action

While the exact mechanism of action for “6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one” is not specified, one of its derivatives, “6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine”, has been mentioned as a potential inhibitor of human papillomaviruses.

Safety and Hazards

The compound “6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one” is classified as a warning hazard according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific conditions. For example, a precursor compound such as 6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine can be cyclized using ammonium acetate in methanol, followed by reduction with sodium cyanoborohydride .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods may vary depending on the manufacturer and the intended application of the compound.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The chlorine atom at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction may produce alcohols. Substitution reactions can result in a variety of substituted carbazole derivatives.

Comparison with Similar Compounds

Similar Compounds

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-amine: This compound is similar in structure but contains an amine group instead of a ketone group.

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxamide: This compound has a carboxamide group at the 1st position instead of a ketone group.

Uniqueness

6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one is unique due to its specific functional groups, which confer distinct chemical reactivity and potential applications. The presence of both a chlorine atom and a ketone group allows for diverse chemical modifications and interactions, making it a valuable compound in various fields of research and industry.

Synthesis routes and methods

Procedure details

A solution of cyclohexane-1,2-dione (4-chlorophenyl)hydrazone (2.3 g, 9.7 mmol) in hydrochloric acid (2 mL) and acetic acid (8 mL) was heated at 120° C. for 20 minutes. The mixture was cooled slightly and treated with ice water. The resulting precipitate was collected by filtration to give 6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-one (1.9 g, 88% yield) as brown solid. 1H-NMR (DMSO-d6): δ 11.78 (s, 1H), 7.75 (m, 1H), 7.38 (d, 1H), 7.28 (dd, 1H), 2.92 (t, 2H), 2.55 (t, 2H), 2.13 (q, 2H); MS m/z 220 (M+1).